Cas no 2137772-26-8 (3-(Chloromethyl)-octahydro-1-benzofuran)

• Product Name: 3-(Chloromethyl)-octahydro-1-benzofuran
• CAS No: 2137772-26-8
• MF: C₉H₁₅ClO
• MW: 174.667802095413
• CID: 5609271
• PubChem ID: 165791848
• Update Time: 2025-06-13

3-(Chloromethyl)-octahydro-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• EN300-840795
• 3-(chloromethyl)-octahydro-1-benzofuran
• 2137772-26-8
• 3-(Chloromethyl)-octahydro-1-benzofuran

• Inchi： 1S/C9H15ClO/c10-5-7-6-11-9-4-2-1-3-8(7)9/h7-9H,1-6H2
• InChI Key： UUIKWMKYGYIEEW-UHFFFAOYSA-N
• SMILES： ClCC1COC2CCCCC21

Computed Properties

• Exact Mass: 174.0811428g/mol
• Monoisotopic Mass: 174.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 9.2Ų

Additional information on 3-(Chloromethyl)-octahydro-1-benzofuran

Comprehensive Overview of 3-(Chloromethyl)-octahydro-1-benzofuran (CAS No. 2137772-26-8): Properties, Applications, and Industry Insights

The chemical compound 3-(Chloromethyl)-octahydro-1-benzofuran (CAS No. 2137772-26-8) has garnered significant attention in recent years due to its unique structural properties and versatile applications in pharmaceutical and agrochemical research. As a derivative of octahydro-1-benzofuran, this compound features a chloromethyl functional group, which enhances its reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of 3-(Chloromethyl)-octahydro-1-benzofuran", "CAS 2137772-26-8 applications", and "benzofuran derivatives in drug discovery", reflecting its growing relevance in modern science.

One of the key reasons for the rising interest in 3-(Chloromethyl)-octahydro-1-benzofuran is its role as a building block in the development of novel therapeutic agents. The benzofuran scaffold is widely recognized for its presence in biologically active molecules, and the addition of a chloromethyl group opens avenues for further functionalization. This aligns with current trends in green chemistry and sustainable synthesis, as researchers seek efficient methods to modify such frameworks with minimal environmental impact. Searches for "eco-friendly synthesis of chloromethyl benzofurans" and "catalytic approaches for benzofuran derivatives" highlight this focus.

From a structural perspective, the octahydro-1-benzofuran core provides rigidity and stereochemical complexity, making it valuable for designing compounds with specific binding affinities. The chloromethyl substituent further allows for nucleophilic substitution reactions, enabling the creation of diverse analogs. This versatility is particularly relevant in the context of fragment-based drug design and medicinal chemistry optimization, where small molecular fragments are systematically combined to enhance potency and selectivity. Popular queries such as "3-(Chloromethyl)-octahydro-1-benzofuran in drug development" and "SAR studies of benzofuran derivatives" underscore its importance in these fields.

Beyond pharmaceuticals, 3-(Chloromethyl)-octahydro-1-benzofuran has potential applications in material science, particularly in the synthesis of advanced polymers and coatings. The compound's ability to act as a cross-linking agent or a monomer precursor has sparked interest in industries focused on high-performance materials. Recent searches for "benzofuran-based polymers" and "chloromethyl compounds in material engineering" reflect this expanding scope. Additionally, its stability under various conditions makes it a candidate for specialty chemicals used in electronics and nanotechnology.

Quality control and analytical characterization of 3-(Chloromethyl)-octahydro-1-benzofuran are critical for ensuring its efficacy in research and industrial applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify purity and structural integrity. Researchers often inquire about "analytical methods for CAS 2137772-26-8" and "spectral data of chloromethyl benzofurans", emphasizing the need for reliable data in peer-reviewed studies. Furthermore, the compound's storage and handling require adherence to standard laboratory protocols to maintain its stability over time.

In conclusion, 3-(Chloromethyl)-octahydro-1-benzofuran (CAS No. 2137772-26-8) represents a multifaceted compound with broad applicability across scientific disciplines. Its significance in drug discovery, material science, and synthetic chemistry continues to drive research and innovation. As the scientific community explores sustainable and efficient synthetic routes, this compound is poised to remain a focal point in the development of next-generation chemicals and therapeutics. For those seeking deeper insights, topics like "recent advances in benzofuran chemistry" and "industrial uses of chloromethyl heterocycles" offer valuable avenues for further exploration.